Cas no 1249651-25-9 (2-{[(2-methylpropyl)sulfanyl]methyl}pyrrolidine)

• Product Name: 2-{[(2-methylpropyl)sulfanyl]methyl}pyrrolidine
• CAS No: 1249651-25-9
• MF: C₉H₁₉NS
• MW: 173.318861246109
• MDL: MFCD16075921
• CID: 5158060
• PubChem ID: 61686561
• Update Time: 2026-03-04

2-{[(2-methylpropyl)sulfanyl]methyl}pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-([(2-METHYLPROPYL)SULFANYL]METHYL)PYRROLIDINE
• 2-{[(2-methylpropyl)sulfanyl]methyl}pyrrolidine
• 2-((isobutylthio)methyl)pyrrolidine

• MDL： MFCD16075921
• Inchi： 1S/C9H19NS/c1-8(2)6-11-7-9-4-3-5-10-9/h8-10H,3-7H2,1-2H3
• InChI Key： CFZLXYASMMWYHL-UHFFFAOYSA-N
• SMILES： S(CC(C)C)CC1CCCN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 104
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3

Additional information on 2-{[(2-methylpropyl)sulfanyl]methyl}pyrrolidine

Comprehensive Overview of 2-{[(2-methylpropyl)sulfanyl]methyl}pyrrolidine (CAS No. 1249651-25-9)

2-{[(2-methylpropyl)sulfanyl]methyl}pyrrolidine (CAS No. 1249651-25-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique pyrrolidine core modified with a 2-methylpropylsulfanyl group, making it a valuable intermediate for synthesizing bioactive molecules. Its structural versatility and potential applications in drug discovery have made it a subject of interest for researchers exploring novel sulfur-containing heterocycles.

In recent years, the demand for sulfur-functionalized pyrrolidines like 2-{[(2-methylpropyl)sulfanyl]methyl}pyrrolidine has surged due to their role in modulating pharmacokinetic properties. Researchers are particularly intrigued by its potential to enhance lipophilicity and metabolic stability in drug candidates. The compound’s CAS No. 1249651-25-9 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and high-throughput screening platforms.

One of the trending topics in organic synthesis is the development of green chemistry approaches for sulfur-containing compounds. 2-{[(2-methylpropyl)sulfanyl]methyl}pyrrolidine aligns with this trend, as researchers explore eco-friendly catalytic methods for its synthesis. Questions like "How to synthesize 2-{[(2-methylpropyl)sulfanyl]methyl}pyrrolidine sustainably?" or "What are the applications of CAS 1249651-25-9 in drug design?" are commonly encountered in academic and industrial forums.

The compound’s pyrrolidine scaffold is a privileged structure in drug discovery, often found in CNS-active molecules and enzyme inhibitors. Its thioether linkage (S-CH₂) introduces conformational flexibility, which is critical for optimizing ligand-receptor interactions. This feature has led to its exploration in fragment-based drug design and protease inhibition studies, addressing current challenges in targeted therapies.

From an analytical perspective, CAS No. 1249651-25-9 is characterized by techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for preclinical research. The growing emphasis on structure-activity relationship (SAR) studies has further amplified the need for high-purity 2-{[(2-methylpropyl)sulfanyl]methyl}pyrrolidine in academic and industrial labs.

In summary, 2-{[(2-methylpropyl)sulfanyl]methyl}pyrrolidine (CAS No. 1249651-25-9) represents a promising building block in modern organic and medicinal chemistry. Its applications span drug development, agrochemical innovation, and material science, aligning with global research priorities. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing small-molecule therapeutics and sustainable chemistry initiatives.